Pyrazine-2,6-diamine hydrochloride
Overview
Description
Pyrazine-2,6-diamine hydrochloride is a chemical compound with the CAS number 1370411-48-5 . It is used in the field of specialty chemicals, nucleosides, nucleotides, phosphoramidites, and pharmaceutical intermediates .
Synthesis Analysis
The synthesis of pyrazine derivatives, such as Pyrazine-2,6-diamine hydrochloride, involves several methods. These include the cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis . A biomimetically inspired synthesis of 2,5-disubstituted pyrazine alkaloids was accomplished through the homodimerization of α-amino aldehydes and subsequent air oxidation .Molecular Structure Analysis
The molecular structure of Pyrazine-2,6-diamine hydrochloride is represented by the linear formula C4H7ClN4 .Physical And Chemical Properties Analysis
Pyrazine-2,6-diamine hydrochloride is a solid substance . It has a molecular weight of 146.58 . The compound is stored in an inert atmosphere at a temperature between 2-8°C .Scientific Research Applications
Medicinal Chemistry
Pyrazines and their derivatives have been used in medicinal chemistry for various purposes . For instance, they have been used in the development of drugs for c-Met inhibition or GABA A modulating activity . These compounds have shown potential in the treatment of diseases such as leukemia .
Fluorescent Probes
Pyrazines have been used as fluorescent probes in scientific research . These compounds can emit light when excited, making them useful for tracking and visualizing biological processes .
Structural Units of Polymers
Pyrazines have been incorporated into polymers for use in solar cells . Their unique chemical structure can enhance the performance of these devices .
Antimicrobial Applications
Diazine alkaloids, which include pyrazines, have been reported to exhibit antimicrobial properties . They can inhibit the growth of bacteria, making them useful in the development of new antimicrobial drugs .
Anti-inflammatory and Analgesic Activities
Diazine alkaloids have also been reported to exhibit anti-inflammatory and analgesic activities . This makes them potential candidates for the development of new drugs for the treatment of pain and inflammation .
Corrosion Inhibitors
Pyrazines have been studied as potential corrosion inhibitors for industrial metals . Their ability to form a protective layer on the metal surface can help prevent corrosion .
Safety and Hazards
Pyrazine-2,6-diamine hydrochloride is classified under GHS07. It has hazard statements H302-H315-H319-H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing vapors or mists, not ingesting the substance, and seeking immediate medical assistance if swallowed .
Mechanism of Action
Target of Action
Pyrazine-2,6-diamine hydrochloride is a derivative of pyrrolopyrazine . Pyrrolopyrazine derivatives have been found to exhibit a wide range of biological activities, such as antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory .
Mode of Action
It is known that pyrrolopyrazine derivatives interact with their targets to exert their biological activities
Biochemical Pathways
Given the wide range of biological activities exhibited by pyrrolopyrazine derivatives, it can be inferred that multiple biochemical pathways could be affected .
Result of Action
Given the wide range of biological activities exhibited by pyrrolopyrazine derivatives, it can be inferred that the compound could have multiple effects at the molecular and cellular levels .
properties
IUPAC Name |
pyrazine-2,6-diamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H6N4.ClH/c5-3-1-7-2-4(6)8-3;/h1-2H,(H4,5,6,8);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YMMNCVMWOKVYDG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(N=C(C=N1)N)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H7ClN4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90719235 |
Source
|
| Record name | Pyrazine-2,6-diamine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90719235 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
146.58 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Pyrazine-2,6-diamine hydrochloride | |
CAS RN |
1370411-48-5 |
Source
|
| Record name | 2,6-Pyrazinediamine, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1370411-48-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Pyrazine-2,6-diamine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90719235 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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